Cas no 2010218-26-3 (4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid)

• Product Name: 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid
• CAS No: 2010218-26-3
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• MDL: MFCD31705635
• CID: 5267737
• PubChem ID: 122551193
• Update Time: 2026-03-09

4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid
• 4-tert-Butoxycarbonylamino-2-oxa-bicyclo[2.2.2]octane-1-carboxylic acid
• 4-BOC-AMINO-2-OXABICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID
• MFCD31705635
• CS-0046450
• 4-(Boc-amino)-2-oxabicyclo[2.2.2]octane-1-carboxylic acid
• 2010218-26-3
• SCHEMBL18089174
• AT19902
• SY270903
• 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylicacid
• 4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octane-1-carboxylic acid
• EN300-7543933
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxabicyclo[2.2.2]octane-1-carboxylic acid

• MDL： MFCD31705635
• Inchi： 1S/C13H21NO5/c1-11(2,3)19-10(17)14-12-4-6-13(7-5-12,9(15)16)18-8-12/h4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： ATWNWSCQWJSLIZ-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CCC(NC(OC(C)(C)C)=O)(CC1)CO2

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid

Introduction to 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2010218-26-3)

4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid, identified by the CAS number 2010218-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amino acids, characterized by its unique structural framework, which includes a bicyclo[2.2.2]octane core embedded with an amide functionality and a carboxylic acid group. The presence of a tert-butoxy carbonyl (Boc) protecting group on the amino moiety further enhances its utility in synthetic applications, particularly in peptide coupling and protein modification processes.

The molecular structure of 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid exhibits remarkable rigidity due to the fused cycloalkane ring system, which imparts stability and specificity to its interactions with biological targets. This structural motif has been extensively explored in the development of enzyme inhibitors and receptor modulators, where precise spatial orientation is critical for efficacy. The compound’s bifunctional nature—combining an amine group for nucleophilic reactions with a carboxylic acid for further derivatization—makes it a versatile intermediate in drug discovery pipelines.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid interacts with biological systems. Studies have demonstrated its potential as a scaffold for designing novel therapeutic agents targeting neurological disorders, such as Alzheimer’s disease and Parkinson’s disease, where its rigid bicyclic core mimics natural neuroactive peptides. The Boc protection on the amino group ensures controlled reactivity, allowing researchers to append additional functional groups without premature degradation, thereby streamlining synthetic routes.

One of the most compelling applications of this compound lies in its role as a building block for peptidomimetics—molecules designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation in vivo. The bicyclo[2.2.2]octane scaffold provides a stable platform that can be modified to enhance pharmacokinetic properties, such as solubility and metabolic stability. Recent publications highlight its use in generating constrained analogs of bioactive peptides, which exhibit improved binding affinities and longer durations of action compared to their linear counterparts.

The pharmaceutical industry has also leveraged 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid in the development of targeted cancer therapies. By incorporating this scaffold into small-molecule inhibitors, researchers have identified compounds that selectively disrupt oncogenic signaling pathways without affecting normal cellular processes. The ability to fine-tune the substituents on the bicyclic core allows for precise modulation of binding interactions with protein targets, including kinases and transcription factors implicated in cancer progression.

From a synthetic chemistry perspective, 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid serves as an excellent precursor for constructing complex cyclic structures via transition-metal-catalyzed reactions, such as Suzuki-Miyaura cross-coupling and Heck reactions. These methodologies enable the introduction of aryl or heteroaryl groups at specific positions within the bicyclic framework, expanding its utility in medicinal chemistry libraries. Additionally, the Boc protection can be removed under mild acidic conditions when further functionalization is desired, providing flexibility in synthetic planning.

The growing interest in macrocyclic compounds has further underscored the relevance of 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid as a pharmacophore candidate. Its rigid structure prevents unwanted conformational changes that could diminish binding affinity, making it an ideal candidate for designing high-affinity ligands for G-protein coupled receptors (GPCRs). Recent studies have shown that derivatives of this compound exhibit potent activity against GPCRs involved in cardiovascular diseases and pain modulation, highlighting its therapeutic potential.

In conclusion, 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2010218-26-3) represents a cornerstone in modern drug discovery efforts due to its unique structural features and multifaceted applications. Its rigid bicyclic core combined with functional handles like the Boc-amide and carboxylate groups makes it an indispensable tool for medicinal chemists seeking to design novel therapeutics across diverse disease areas—including oncology, neurology, and cardiovascular medicine—where precise molecular recognition is paramount.